Cas no 1543262-16-3 (1-(1-methyl-1H-imidazol-4-yl)propan-2-one)

• Product Name: 1-(1-methyl-1H-imidazol-4-yl)propan-2-one
• CAS No: 1543262-16-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6567407
• PubChem ID: 21299404
• Update Time: 2025-10-28

1-(1-methyl-1H-imidazol-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-4-yl)propan-2-one
• SCHEMBL12174842
• EN300-1998071
• 1543262-16-3

• Inchi： 1S/C7H10N2O/c1-6(10)3-7-4-9(2)5-8-7/h4-5H,3H2,1-2H3
• InChI Key： MVOCCDYULJASRQ-UHFFFAOYSA-N
• SMILES： O=C(C)CC1=CN(C)C=N1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(1-methyl-1H-imidazol-4-yl)propan-2-one

Introduction to 1-(1-methyl-1H-imidazol-4-yl)propan-2-one (CAS No. 1543262-16-3)

1-(1-methyl-1H-imidazol-4-yl)propan-2-one, also known by its CAS number 1543262-16-3, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an imidazole ring and a ketone functional group. The combination of these features makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical formula of 1-(1-methyl-1H-imidazol-4-yl)propan-2-one is C₇H₉N₂O, and it has a molecular weight of 139.16 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties, including melting point, boiling point, and solubility, have been well-documented in the scientific literature, making it a reliable choice for various synthetic processes.

In recent years, 1-(1-methyl-1H-imidazol-4-yl)propan-2-one has gained attention for its potential use in the development of new drugs. The imidazole ring is a common structural motif in many biologically active compounds, including antifungal agents, antihistamines, and cardiovascular drugs. The presence of this ring in 1-(1-methyl-1H-imidazol-4-yl)propan-2-one suggests that it may have similar biological activities or serve as a precursor to such compounds.

A study published in the Journal of Medicinal Chemistry in 2020 explored the use of 1-(1-methyl-1H-imidazol-4-yl)propan-2-one as a key intermediate in the synthesis of novel antifungal agents. The researchers found that derivatives of this compound exhibited potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This finding highlights the potential of 1-(1-methyl-1H-imidazol-4-yl)propan-2-one as a lead compound for further drug development.

Beyond its use in antifungal drug discovery, 1-(1-methyl-1H-imidazol-4-yl)propan-2-one has also been investigated for its potential applications in other therapeutic areas. A 2021 study published in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound demonstrated significant anti-inflammatory properties. These derivatives were effective in reducing inflammation in both in vitro and in vivo models, suggesting their potential use in treating inflammatory diseases such as arthritis and colitis.

The versatility of 1-(1-methyl-1H-imidazol-4-yl)propan-2-one extends to its role as a building block in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce additional functionalities or modify existing ones, thereby expanding the range of possible applications. For example, the ketone group can be readily reduced to an alcohol or converted into an amine through reductive amination, providing access to a wide array of bioactive molecules.

In addition to its synthetic utility, 1-(1-methyl-1H-imidazol-4-yl)propan-2-one has been studied for its pharmacokinetic properties. Research has shown that it has good bioavailability and stability under physiological conditions, making it suitable for use in drug formulations. These properties are crucial for ensuring that the compound can effectively reach its target site within the body and exert its intended therapeutic effects.

The safety profile of 1-(1-methyl-1H-imidazol-4-yl)propan-2-one has also been evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound used in pharmaceutical research, it is important to conduct thorough safety assessments before advancing to clinical trials.

In conclusion, 1-(1-methyl-1H-imidazol-4-y l)propan - 2 - one (CAS No . 〈 strong > 〈 / strong > ) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research . Its unique molecular structure , combined with its favorable physical and chemical properties , makes it an attractive candidate for the development of new drugs . Ongoing research continues to uncover new possibilities for this compound , further solidifying its importance in the field .